Cas no 57340-51-9 (1,\u200b2-\u200bBenzenedicarboxylic Acid Mono(2-\u200bhydroxypropyl) Ester)

• Product Name: 1,\u200b2-\u200bBenzenedicarboxylic Acid Mono(2-\u200bhydroxypropyl) Ester
• CAS No: 57340-51-9
• MF: C₁₁H₁₁O₅
• MW: 223.202043771744
• CID: 2832835
• PubChem ID: 71441078
• Update Time: 2025-06-15

1,\u200b2-\u200bBenzenedicarboxylic Acid Mono(2-\u200bhydroxypropyl) Ester Chemical and Physical Properties

Names and Identifiers

• 1,\u200b2-\u200bBenzenedicarboxylic Acid Mono(2-\u200bhydroxypropyl) Ester
• 2-[(2-Hydroxypropoxy)carbonyl]benzoate
• 57340-51-9
• DTXSID60850028

• Inchi： 1S/C11H12O5/c1-7(12)6-16-11(15)9-5-3-2-4-8(9)10(13)14/h2-5,7,12H,6H2,1H3,(H,13,14)/p-1
• InChI Key： CYXLGABBVLIUJZ-UHFFFAOYSA-M
• SMILES： O(C(C1C=CC=CC=1C(=O)[O-])=O)CC(C)O

Computed Properties

• Exact Mass: 223.06064845g/mol
• Monoisotopic Mass: 223.06064845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 1,\u200b2-\u200bBenzenedicarboxylic Acid Mono(2-\u200bhydroxypropyl) Ester

Comprehensive Overview of 1,2-Benzenedicarboxylic Acid Mono(2-hydroxypropyl) Ester (CAS No. 57340-51-9)

1,2-Benzenedicarboxylic Acid Mono(2-hydroxypropyl) Ester, also known as mono(2-hydroxypropyl) phthalate, is a versatile chemical compound widely used in industrial and consumer applications. With the CAS number 57340-51-9, this ester derivative of phthalic acid has gained attention due to its unique properties, including solubility, stability, and compatibility with various polymers. As sustainability and eco-friendly materials dominate global discussions, this compound is increasingly studied for its potential in green chemistry and biodegradable formulations.

The chemical structure of 1,2-Benzenedicarboxylic Acid Mono(2-hydroxypropyl) Ester features a benzene ring with two carboxyl groups, one of which is esterified with 2-hydroxypropyl. This configuration enhances its reactivity and makes it valuable in synthesizing plasticizers, adhesives, and coating agents. Researchers and manufacturers are particularly interested in its role as an intermediate in producing low-VOC (volatile organic compound) materials, aligning with stringent environmental regulations.

In recent years, the demand for safer alternatives to traditional phthalates has surged, driven by health-conscious consumers and regulatory bodies. CAS 57340-51-9 is often explored as a potential substitute due to its lower toxicity profile compared to conventional phthalate esters. Studies have investigated its migration resistance in food-contact materials and medical devices, addressing concerns about leaching and long-term exposure.

From an industrial perspective, 1,2-Benzenedicarboxylic Acid Mono(2-hydroxypropyl) Ester is utilized in polymer modification to improve flexibility and durability. Its compatibility with PVC (polyvinyl chloride) and other thermoplastics makes it a preferred choice for applications requiring enhanced mechanical properties. Additionally, its hydroxyl group enables further functionalization, opening doors to customized chemical synthesis for niche applications.

The compound’s role in cosmetic formulations and personal care products has also been scrutinized. As consumers prioritize clean beauty and non-toxic ingredients, manufacturers are reformulating products to incorporate safer esters like mono(2-hydroxypropyl) phthalate. Its emulsifying and stabilizing properties contribute to the texture and shelf-life of lotions, creams, and hair care items.

In the realm of biomedical research, CAS 57340-51-9 is examined for its potential in drug delivery systems and biocompatible materials. Its ability to form stable complexes with active pharmaceutical ingredients (APIs) makes it a candidate for controlled-release formulations. This aligns with the growing interest in precision medicine and targeted therapies.

Environmental impact assessments of 1,2-Benzenedicarboxylic Acid Mono(2-hydroxypropyl) Ester highlight its biodegradability under specific conditions, a critical factor for industries aiming to reduce microplastic pollution. Innovations in wastewater treatment and bioremediation further underscore its relevance in sustainable practices.

As the chemical industry evolves, 57340-51-9 continues to attract R&D investments for applications in renewable energy, such as battery electrolytes and fuel cell components. Its thermal stability and ionic conductivity properties are being harnessed to develop next-generation energy storage solutions.

In summary, 1,2-Benzenedicarboxylic Acid Mono(2-hydroxypropyl) Ester (CAS No. 57340-51-9) is a multifaceted compound bridging traditional industrial uses with cutting-edge innovations. Its adaptability to eco-friendly trends, health-conscious markets, and advanced material science ensures its enduring significance in global supply chains.